Cas no 55055-25-9 (4,6-dimethylpyrimidin-2-yl thiocyanate)

• Product Name: 4,6-dimethylpyrimidin-2-yl thiocyanate
• CAS No: 55055-25-9
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 1594756
• PubChem ID: 3043121
• Update Time: 2025-04-21

4,6-dimethylpyrimidin-2-yl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylpyrimidin-2-yl thiocyanate
• (4,6-dimethylpyrimidin-2-yl) thiocyanate
• 55055-25-9
• 4,6-Dimethyl-2-pyrimidinyl thiocyanate
• AKOS024331408
• Thiocyanic acid, 4,6-dimethyl-2-pyrimidinyl ester
• BRN 0879822
• DTXSID60970412
• dimethyl-2-thiocyanopyrimidine
• 5-23-11-00169 (Beilstein Handbook Reference)

• Inchi： 1S/C7H7N3S/c1-5-3-6(2)10-7(9-5)11-4-8/h3H,1-2H3
• InChI Key： LZLCVTIHZNVKMI-UHFFFAOYSA-N
• SMILES： S(C#N)C1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 165.03621
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 49.57